N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)thio)propanamide

• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)sulfanylpropanamide
• InChI: InChI=1S/C21H22N2O4S2/c1-25-15-5-7-16(8-6-15)28-11-10-20(24)23-21-22-17(13-29-21)14-4-9-18(26-2)19(12-14)27-3/h4-9,12-13H,10-11H2,1-3H3,(H,22,23,24)
• InChI Key: OQYFYKHVIRWRPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCCC(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H22N2O4S2
• Molecular Weight: 430.5 g/mol

Description

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)thio)propanamide, also known as DMTT, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMTT is a thiazole-based compound that has been shown to have a variety of biochemical and physiological effects, as well as potential therapeutic applications.

Scientific Research Applications

Anticancer Activity

Studies have revealed that certain derivatives of "N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)thio)propanamide" exhibit significant anticancer properties. For instance, novel derivatives bearing various moieties have shown antioxidant activity, with some compounds demonstrating anticancer activity against human glioblastoma and triple-negative breast cancer cell lines. These findings suggest the compound's potential as a therapeutic agent in cancer treatment (Tumosienė et al., 2020).

Herbicidal Activity

The compound has also been evaluated for its herbicidal activity. Derivatives have been synthesized and tested, showing effective herbicidal properties. This suggests its application in agriculture for weed control, highlighting its versatility beyond medical applications (Liu et al., 2008).